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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2
CAS No.: 87994-88-5
Cat. No.: B12062125

Get Quote

. J

The Isotopic Architecture

DL-Leucine-1,2-

C

is a racemic mixture of leucine isotopomers where the carboxyl carbon (C1) and the
-carbon (C2) are enriched with Carbon-13 (

C).[1]

Structural Definition

¢ Chemical Formula: (CH

)

CHCH

CH(NH
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JCOOH[1][2][3]
o Label Position: C1 (Carboxyl) and C2 (
-methine).[1]

e Chirality: Racemic (50:50 mixture of L- and D-enantiomers).[1]

e Mass Shift: +2.0067 Da relative to unlabeled leucine (

Why This Specific Labeling Pattern?

The 1,2-labeling provides a unique "metabolic fracture point."[1] In biological systems
(specifically catabolism via branched-chain aminotransferase and branched-chain

-ketoacid dehydrogenase):
e C1 (Carboxyl): Is released immediately as
(6{0)
during the decarboxylation of
-ketoisocaproate (
-KIC).[1][4]
e C2(
-Carbon): Remains on the carbon skeleton, eventually forming [1-
Clisovaleryl-CoA and entering the TCA cycle as [1-
C]Acetyl-CoA.[1]
This dual fate allows researchers to simultaneously measure oxidation rates (via breath

CO
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) and carbon flux into the TCA cycle (via mass isotopomer distribution analysis of
glutamate/glutamine).

Synthesis-Derived Impurities

Understanding the synthesis helps predict impurities.[1] DL-Leucine-1,2-

C
is typically synthesized via the Strecker Synthesis using:

e Precursor A: Isovaleraldehyde (unlabeled).
e Precursor B: [1,2-

C
JAcetamido-derivatives or condensation of |
C]Cyanide with a [

C]Aldehyde precursor.[1]

Common Impurity Profiles

Impurity Type Origin Impact on Data
] - Glycine/Alanine traces from lon suppression in MS;
Chemical Impurities ] ] ) )
side reactions.[1] incorrect concentration.

Incomplete double labeling

(e.q., [1- ) . )
Isotopic Impurity: Skews "Atom % Excess

C] or [2- (APE) calculations.

C] single labels).

Isotopic Impurity: Unlabeled starting material Underestimation of tracer

breakthrough. enrichment.

Non-50:50 D/L ratio (rare in

. . ] ) Biological error: D-Leu is often
Stereochemical Impurity synthetic DL, common in

. metabolically inert.[1]
enzymatic).

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Protocols for Purity Assessment
Protocol A: Quantitative NMR (qNMR) for Positional
Enrichment

NMR is the only method that validates the position of the label and the integrity of the C1-C2
bond.

Methodology:
e Solvent: D
O (minimizes solvent overlap).
o Standard: Internal standard (e.g., Maleic acid) for quantification.
e Nucleus:
C-NMR (decoupled
H).
Spectral Interpretation (The "Doublet” Test): In a pure 1,2-

C

sample, the C1 and C2 signals split each other due to strong scalar coupling (

)-[1]

e C1 (Carboxyl, ~175 ppm): Appears as a Doublet (
)[1]
o Coupling Constant (
): ~50-55 Hz.

o Impurity Check: A central Singlet (
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) at 175 ppm indicates [1-
C]Leucine (single label).[1]
e C2(
-Carbon, ~53 ppm): Appears as a Doublet (

)[1]

o Impurity Check: A central Singlet (
) at 53 ppm indicates [2-
C]Leucine.[1]
Calculation:
[1]
Protocol B: LC-MS/GC-MS for Isotopologue Distribution

Mass spectrometry determines the total enrichment (Atom % Excess) but cannot easily
distinguish where the label is without fragmentation analysis.[1]

Methodology (GC-MS Example):
o Derivatization: TBDMS (tert-butyldimethylsilyl) derivative is preferred for amino acids.[1]
o Fragment:
(Loss of tert-butyl group).[1]
e Scan Range: SIM (Selected lon Monitoring) for

302 (
), 303 (
), 304 (

).
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Data Analysis:
e Target: DL-Leucine-1,2-

C

should show a dominant peak at
1]

o Correction: You must correct for natural abundance (Si, C, H, N, O isotopes) using a matrix
inversion method or software (e.g., IsoCor).

e Purity Metric:
[1]

Visualization of Logic Flows
Diagram 1: Analytical Workflow for Purity Validation

This workflow ensures the reagent meets the stringent requirements for metabolic flux analysis.
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Caption: Workflow distinguishing positional integrity (NMR) from total enrichment (MS).

Diagram 2: Metabolic Fate of the 1,2-Label

Understanding the biological fate is crucial for interpreting experimental data.
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Caption: Divergent pathways of C1 (Oxidation) and C2 (TCA Incorporation).[1]

The "DL" Factor: Application Notes
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Since this reagent is a racemic mixture, researchers must account for the D-isomer.

Metabolic Inertness: In most mammalian systems, D-Leucine is not a substrate for L-type
amino acid transporters (LAT1) or BCAT enzymes.[1] It effectively acts as a spectator.

Concentration Adjustment: If a protocol calls for 1 mM L-Leucine, you must use 2 mM DL-
Leucine to achieve the same metabolic flux potential.

Interference: High concentrations of D-Leucine may competitively inhibit transport of other L-
amino acids or trigger D-amino acid oxidase (DAAO) in renal/hepatic tissues, producing
hydrogen peroxide.[1] Validation: Always run a "D-Leucine only" control if working in
sensitive oxidative stress models.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://isotope.com/l-leucine-13c2-clm-3524-group
https://isotope.com/amino-acids/free-amino-acids/l-leucine-1-13c-clm-468-1
https://journals.physiology.org/doi/full/10.1152/ajpendo.2001.281.2.E233
https://www.benchchem.com/product/b12062125/docs#technical-guide-isotopic-purity-and-characterization-of-dl-leucine-1-2-c
https://www.benchchem.com/product/b12062125/docs#technical-guide-isotopic-purity-and-characterization-of-dl-leucine-1-2-c
https://www.benchchem.com/product/b12062125/docs#technical-guide-isotopic-purity-and-characterization-of-dl-leucine-1-2-c
https://www.benchchem.com/product/b12062125/docs#technical-guide-isotopic-purity-and-characterization-of-dl-leucine-1-2-c
https://www.benchchem.com/product/b12062125?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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